Cas no 6266-47-3 (7-(7,8-dihydroxy-9,10-dioxoanthracen-2-yl)-1,2-dihydroxyanthracene-9,10-dione)

• Product name: 7-(7,8-dihydroxy-9,10-dioxoanthracen-2-yl)-1,2-dihydroxyanthracene-9,10-dione
• CAS No: 6266-47-3
• MF: C₂₈H₁₄O₈
• MW: 478.40596
• CID: 957106
• PubChem ID: 412076

7-(7,8-dihydroxy-9,10-dioxoanthracen-2-yl)-1,2-dihydroxyanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 7-(7,8-dihydroxy-9,10-dioxoanthracen-2-yl)-1,2-dihydroxyanthracene-9,10-dione
• 7,7'-Bializarin
• AC1NV8XE
• NSC37223
• NSC-37223
• 7,7',8,8'-Tetrahydroxy-[2,2'-bianthracene]-9,9',10,10'-tetraone
• 6266-47-3
• SCHEMBL13064957
• 7,7',8,8'-Tetrahydroxy[2,2'-bianthracene]-9,9',10,10'-tetrone
• DTXSID80420247

• Inchi： InChI=1S/C28H14O8/c29-19-7-5-15-21(27(19)35)25(33)17-9-11(1-3-13(17)23(15)31)12-2-4-14-18(10-12)26(34)22-16(24(14)32)6-8-20(30)28(22)36/h1-10,29,31,33,35H
• InChI Key： OJMMYRZCFZGFES-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C3=CC4=C(C=C3)C(=O)C5=C(C4=O)C(=O)C(=O)C=C5)C(=C6C(=C2O)C=CC(=C6O)O)O

Computed Properties

• Exact Mass: 478.06882
• Monoisotopic Mass: 478.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 1
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.662
• Boiling Point: 780.4°C at 760 mmHg
• Flash Point: 439.7°C
• Refractive Index: 1.801
• PSA: 149.2
• LogP: 3.72680